Cas no 893926-80-2 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide
• CAS No: 893926-80-2
• MF: C₂₀H₁₉N₃O₅S
• MW: 413.44696354866
• CID: 6595729
• PubChem ID: 7484624
• Update Time: 2025-07-17

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenoxy)acetamide
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(4-methoxyphenoxy)acetamide
• F1879-0055
• AB00866845-06
• AKOS024616452
• CHEMBL1706524
• MLS001239157
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide
• SMR000806949
• 893926-80-2
• HMS2970F18

• Inchi： 1S/C20H19N3O5S/c1-27-15-7-9-16(10-8-15)28-11-19(24)21-20-17-12-29(25,26)13-18(17)22-23(20)14-5-3-2-4-6-14/h2-10H,11-13H2,1H3,(H,21,24)
• InChI Key： MQIJMGHTFJKDPY-UHFFFAOYSA-N
• SMILES： S1(CC2C(=C(NC(COC3C=CC(=CC=3)OC)=O)N(C3C=CC=CC=3)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 413.10454189g/mol
• Monoisotopic Mass: 413.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide

Comprehensive Analysis of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide (CAS No. 893926-80-2)

In the realm of organic chemistry and pharmaceutical research, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide (CAS No. 893926-80-2) has garnered significant attention due to its unique structural features and potential applications. This compound, often abbreviated for convenience, belongs to the class of sulfone-containing heterocycles, which are increasingly studied for their bioactive properties. Researchers and industry professionals frequently search for terms like "sulfone derivatives in drug discovery" or "thienopyrazole acetamide synthesis", reflecting the growing interest in this niche.

The molecular structure of CAS No. 893926-80-2 combines a thienopyrazole core with a 4-methoxyphenoxy acetamide side chain, making it a versatile scaffold for medicinal chemistry. Recent studies highlight its relevance in targeting enzyme inhibition and receptor modulation, aligning with trending topics such as "precision medicine" and "small molecule therapeutics". Its sulfone moiety (5,5-dioxo group) is particularly noteworthy, as sulfones are known for their metabolic stability and pharmacokinetic advantages—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) optimization discussions.

Synthetic routes to N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide often involve multi-step protocols, including cyclocondensation of thiophene precursors and amide coupling reactions. These methods are frequently queried in academic databases under keywords like "heterocyclic compound synthesis" or "sulfone functionalization techniques". The compound’s crystalline properties and solubility profile also make it a candidate for X-ray crystallography studies, a technique widely discussed in structural biology forums.

From an industrial perspective, CAS No. 893926-80-2 is explored for its potential in agrochemicals and material science, though its primary focus remains in pharmaceutical intermediates. Searches for "high-value chemical building blocks" or "scalable synthesis of sulfone heterocycles" often lead to this compound. Its electrophilic reactivity at the pyrazole ring opens doors for further derivatization, a subject of interest in combinatorial chemistry.

Environmental and regulatory aspects of 893926-80-2 are also critical. While not classified as hazardous, its biodegradation pathways and ecotoxicological data are under investigation, coinciding with popular queries like "green chemistry metrics for sulfones". The compound’s logP value and hydrogen bonding capacity further align with discussions on QSAR (Quantitative Structure-Activity Relationship) modeling.

In conclusion, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-2-(4-methoxyphenoxy)acetamide represents a compelling case study at the intersection of synthetic chemistry and applied research. Its multifaceted applications and structural elegance ensure its place in ongoing scientific discourse, resonating with search trends like "emerging heterocycles in 2024" and "sulfone-based drug design".